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Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the molecular formula C₁₄H₃₀O.[1][2] It is a white, waxy solid at room temperature with a faint

alcoholic odor.[1][3] This long-chain fatty alcohol is found in various natural sources, including

nutmeg (Myristica fragrans), from which it derives its common name, as well as in palm kernel

oil and coconut oil.[2][4] Industrially, it can be produced through the hydrogenation of myristic

acid or its esters, or synthetically via the Ziegler process from petrochemical feedstocks.[4][5]

[6] 1-Tetradecanol and its derivatives are widely used in the cosmetics and personal care

industry as emollients, thickeners, and co-emulsifiers.[4][6] In the pharmaceutical and research

sectors, it serves as an intermediate in chemical syntheses and is being investigated for its

biological activities, including its anti-inflammatory and antibacterial properties.[3][5] This

technical guide provides a comprehensive overview of the core chemical and physical

properties of 1-tetradecanol, detailed experimental protocols for their determination, and an

exploration of its known biological signaling pathways.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of 1-tetradecanol,
compiled from various sources for easy comparison.

Table 1: General Chemical Properties of 1-Tetradecanol
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Property Value Reference(s)

Chemical Formula C₁₄H₃₀O [1][2]

IUPAC Name Tetradecan-1-ol [1]

Synonyms
Myristyl alcohol, Tetradecyl

alcohol
[1][7]

Molar Mass 214.39 g/mol [1][2]

CAS Number 112-72-1 [1]

Appearance
White waxy solid or crystalline

powder
[4][8][9]

Odor Faint alcohol/waxy odor [1][3]

Table 2: Physical Properties of 1-Tetradecanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28167257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3413240/
https://pubmed.ncbi.nlm.nih.gov/28167257/
https://pubmed.ncbi.nlm.nih.gov/28167257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510469/
https://pubmed.ncbi.nlm.nih.gov/28167257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3413240/
https://pubmed.ncbi.nlm.nih.gov/28167257/
https://www.ahajournals.org/doi/10.1161/atvbaha.109.194050
https://pmc.ncbi.nlm.nih.gov/articles/PMC3099529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5815395/
https://pubmed.ncbi.nlm.nih.gov/28167257/
https://www.researchgate.net/figure/Effect-of-ethanol-on-the-phosphorylation-of-the-p44mapk-p42mapk-at-Tyr-204-in-VSMCs-a_fig4_12712265
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Melting Point 35-39 °C [4][8][10]

38 °C [2][6][11]

37.7 °C [1]

Boiling Point 289 °C (at 760 mmHg) [4][8][10]

>260 °C [2][6]

295.8 °C [1]

Density 0.823 g/mL at 25 °C [4][8][10]

0.824 g/cm³ [2][6]

Solubility Practically insoluble in water [2][4][6]

Soluble in diethyl ether,

ethanol, acetone, benzene,

chloroform

[2][4][6]

Vapor Pressure <1 hPa at 20 °C [8][12]

1.1 x 10⁻⁴ mmHg at 25 °C [1][4]

Flash Point >230 °F (>110 °C) [8]

145 °C [12]

Refractive Index 1.4454 [8]

1.4358 at 50 °C [1]

Table 3: Spectroscopic Data References for 1-Tetradecanol
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Spectroscopic Technique Data Available at

¹H NMR ChemicalBook (112-72-1), SpectraBase

¹³C NMR ChemicalBook (112-72-1), SpectraBase

FT-IR NIST WebBook, ResearchGate

Mass Spectrometry PubChem (CID 8209), SpectraBase

Experimental Protocols
This section provides detailed methodologies for the determination of key physical properties

and the analysis of 1-tetradecanol.

Determination of Melting Point by Capillary Method
This protocol describes the determination of the melting point of 1-tetradecanol using a

capillary tube apparatus.

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

1-Tetradecanol sample (powdered)

Mortar and pestle (optional)

Thermometer

Procedure:

Sample Preparation: Ensure the 1-tetradecanol sample is dry and in a fine powdered form.

If necessary, gently grind the sample in a mortar and pestle.[8]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube.[8]
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Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard

surface to cause the solid to fall to the bottom. Alternatively, drop the tube, sealed end down,

through a long, narrow tube to pack the sample tightly. The final packed height of the sample

should be 2-3 mm.[8][9]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[8]

Heating and Observation:

If the approximate melting point is known, set the apparatus to heat rapidly to a

temperature about 15-20°C below the expected melting point.[9]

Then, adjust the heating rate to a slow increase of 1-2°C per minute.[7][9]

Observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first droplet of liquid is observed (the onset of

melting).[9]

Record the temperature at which the entire sample has completely melted into a clear

liquid.[9]

The recorded range between these two temperatures is the melting point range.

Repetition: For accuracy, repeat the determination at least once with a fresh sample in a new

capillary tube.[9]

Determination of Boiling Point by Capillary Method
(Thiele Tube)
This protocol is suitable for determining the boiling point of high-boiling liquids like 1-
tetradecanol using a small sample volume.

Apparatus and Materials:
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Thiele tube

Heating oil (e.g., mineral oil or silicone oil)

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Rubber band or wire to attach the tubes to the thermometer

Bunsen burner or other heat source

1-Tetradecanol sample

Procedure:

Sample Preparation: Place a small amount (about 0.5-1 mL) of 1-tetradecanol into the small

test tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the test tube containing the

sample.[6]

Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

bottom of the test tube is level with the thermometer bulb.[6]

Thiele Tube Setup: Clamp the Thiele tube and fill it with heating oil to a level above the side

arm. Insert the thermometer and attached test tube assembly into the Thiele tube, ensuring

the sample is below the oil level.

Heating: Gently heat the side arm of the Thiele tube with a small flame.[6] As the

temperature rises, air trapped in the capillary tube will bubble out.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the open end of the capillary tube. This indicates that the vapor pressure of the sample has

exceeded the atmospheric pressure.
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Cooling and Boiling Point Determination: Remove the heat source and allow the apparatus

to cool slowly. The rate of bubbling will decrease and then stop. The temperature at which

the liquid just begins to be drawn back into the capillary tube is the boiling point of the

sample.[6] Record this temperature.

Repetition: Allow the apparatus to cool significantly before repeating the measurement with a

fresh sample for accuracy.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines a general procedure for the analysis of fatty alcohols like 1-tetradecanol
using GC-MS, which often involves a derivatization step to improve volatility and

chromatographic performance.

Apparatus and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., DB-5 or equivalent)

1-Tetradecanol sample

Solvent (e.g., chloroform, hexane)

Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

Vials for sample preparation

Heating block or oven

Procedure:

Sample Preparation: Dissolve a known amount of the 1-tetradecanol sample in a suitable

solvent in a vial.

Derivatization (Silylation):
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To the sample solution, add an excess of the derivatizing agent (e.g., BSTFA).[5]

Seal the vial and heat at approximately 60-70°C for 20-30 minutes to convert the alcohol

to its trimethylsilyl (TMS) ether derivative.[5]

Allow the sample to cool to room temperature.

GC-MS Analysis:

Injection: Inject a small volume (e.g., 1-2 µL) of the derivatized sample into the GC

injector.

GC Conditions (Typical):

Injector Temperature: 280-300°C[5]

Oven Temperature Program: Start at a lower temperature (e.g., 150°C), then ramp up at

a controlled rate (e.g., 4-10°C/min) to a final temperature (e.g., 300°C) and hold for a

period.[5]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[5]

MS Conditions (Typical):

Ion Source Temperature: 230°C[5]

Ionization Mode: Electron Impact (EI) at 70 eV.[13]

Mass Scan Range: m/z 40-600.

Data Analysis:

The retention time of the 1-tetradecanol-TMS ether peak is used for identification by

comparison with a standard.

The mass spectrum of the peak is compared with a library spectrum (e.g., NIST) for

confirmation. The fragmentation pattern will be characteristic of the TMS derivative of 1-
tetradecanol.
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Biological Activity and Signaling Pathways
1-Tetradecanol has been shown to possess anti-inflammatory properties. One of the key

mechanisms underlying this activity is its ability to modulate the NF-κB (nuclear factor kappa-

light-chain-enhancer of activated B cells) signaling pathway.

Inhibition of the NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of the inflammatory response. In an inactive state,

NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by

pro-inflammatory signals (e.g., cytokines, pathogens), a cascade of events leads to the

phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to

translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-

inflammatory genes, including cytokines like Interleukin-2 (IL-2).

Studies have demonstrated that 1-tetradecanol can inhibit this pathway. Specifically, it has

been shown to prevent the degradation of IκBα and block the nuclear translocation of the p65

subunit of NF-κB in activated T cells.[1][5] By inhibiting these crucial steps, 1-tetradecanol
effectively downregulates the expression of NF-κB target genes, leading to a reduction in the

production of pro-inflammatory cytokines such as IL-2.[1][5]
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Inhibitory Effect of 1-Tetradecanol on the NF-κB Signaling Pathway
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Caption: 1-Tetradecanol inhibits NF-κB signaling.
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Conclusion
1-Tetradecanol is a versatile long-chain fatty alcohol with well-defined chemical and physical

properties that make it suitable for a wide range of applications in the cosmetic,

pharmaceutical, and chemical industries. Its biological activity, particularly its anti-inflammatory

effects through the inhibition of the NF-κB signaling pathway, presents an interesting avenue

for further research and potential therapeutic development. The experimental protocols

provided in this guide offer standardized methods for the characterization and analysis of this

compound, which is essential for quality control and research purposes. As interest in naturally

derived and biocompatible compounds continues to grow, a thorough understanding of the

properties of molecules like 1-tetradecanol is crucial for innovation in drug development and

other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35904814/
https://pubmed.ncbi.nlm.nih.gov/35904814/
https://pubmed.ncbi.nlm.nih.gov/15027449/
https://en.wikipedia.org/wiki/Regulation_of_gene_expression
https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://www.benchchem.com/product/b3432657#1-tetradecanol-chemical-and-physical-properties
https://www.benchchem.com/product/b3432657#1-tetradecanol-chemical-and-physical-properties
https://www.benchchem.com/product/b3432657#1-tetradecanol-chemical-and-physical-properties
https://www.benchchem.com/product/b3432657#1-tetradecanol-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3432657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

